Butyl 1-methylaziridine-2-carboxylate
Description
However, the available data covers structurally related butyl esters, such as Butyl Acrylate, Butyl Acetate, and Butyl Carbitol Acetate, which share functional similarities (e.g., ester linkages, solvent applications). This article compares these compounds in detail, focusing on physicochemical properties, applications, safety profiles, and regulatory status, drawing from the provided evidence.
Properties
CAS No. |
167156-73-2 |
|---|---|
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.213 |
IUPAC Name |
butyl 1-methylaziridine-2-carboxylate |
InChI |
InChI=1S/C8H15NO2/c1-3-4-5-11-8(10)7-6-9(7)2/h7H,3-6H2,1-2H3 |
InChI Key |
FPDMNEIPALEINO-UHFFFAOYSA-N |
SMILES |
CCCCOC(=O)C1CN1C |
Synonyms |
2-Aziridinecarboxylicacid,1-methyl-,butylester(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Physicochemical Properties
Key properties of the three butyl esters are summarized below:
Key Observations :
- Butyl Acrylate and Butyl Acetate are low-boiling, volatile solvents, whereas Butyl Carbitol Acetate is a high-boiling solvent (246.7°C), making it suitable for high-temperature industrial processes .
- Butyl Acrylate exhibits higher reactivity due to its acrylate group, contributing to its use in polymerization and chemical synthesis .
Key Observations :
- Butyl Acetate is widely used in consumer products (e.g., nail polish) due to its fruity odor and low toxicity .
- Butyl Carbitol Acetate ’s high boiling point and solubility parameters make it ideal for specialty coatings and cleaning agents .
Key Observations :
- Butyl Acrylate poses significant hazards, including flammability, skin/eye irritation, and sensitization, necessitating strict handling protocols .
- Butyl Carbitol Acetate ’s higher molecular weight and lower volatility likely reduce inhalation risks compared to the other two compounds .
Regulatory Status
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
